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Compound of Interest

Compound Name: 4-Methoxyindoline hydrochloride

Cat. No.: B1463134 Get Quote

In the landscape of modern medicinal chemistry, the indoline scaffold represents a "privileged

structure"—a molecular framework that is recurrently found in a multitude of biologically active

compounds. Its rigid, bicyclic nature provides a well-defined three-dimensional orientation for

appended functional groups, facilitating precise interactions with biological targets such as

enzymes and receptors. 4-Methoxyindoline hydrochloride (CAS No: 90609-70-4) is a crucial

derivative of this scaffold, valued by researchers and drug development professionals as a

versatile building block.[1][2]

The strategic placement of a methoxy group at the 4-position significantly influences the

electronic properties of the aromatic ring, while the hydrochloride salt form enhances aqueous

solubility and stability, making it highly amenable to a wide range of synthetic transformations

and biological assays.[1][2] This guide serves as a technical resource, consolidating the core

physicochemical properties, synthesis methodologies, applications, and handling protocols for

4-Methoxyindoline hydrochloride, providing a foundation for its effective utilization in

research and development.

Physicochemical and Structural Characteristics
A precise understanding of a compound's properties is the bedrock of its application. 4-
Methoxyindoline hydrochloride is an off-white to tan crystalline powder.[1][3] Its key

identifiers and properties are summarized below. The hydrochloride salt form is critical for

improving the compound's handling and solubility profile compared to its free base, a common

strategy in pharmaceutical development to enhance bioavailability.[2]
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Property Value Source(s)

CAS Number 90609-70-4 [1][2][3][4]

IUPAC Name
4-methoxy-2,3-dihydro-1H-

indole;hydrochloride
[2][5]

Synonyms
4-Methoxy-2,3-dihydro-1H-

indole HCl
[3]

Molecular Formula C₉H₁₂ClNO [2][3][4]

Molecular Weight 185.65 g/mol [2][3][4]

Appearance
Off-white to tan crystalline

powder
[1][3]

Canonical SMILES COC1=CC=CC2=C1CCN2.Cl [2][3][4]

InChI Key
GCXLPTAZQUESGK-

UHFFFAOYSA-N
[2][3]

Storage

Store at 0-8 °C, in a cool, dry

place under an inert

atmosphere

[1][2][5]

Structural Diagram:
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Start: 4-Methoxyindole Dissolve in
Glacial Acetic Acid Cool to 0-5°C Add NaBH₃CN

(Portion-wise)
Stir at Room Temp

(4-6 hours)
Quench with H₂O
& Basify (pH 9-10)

Extract with
Ethyl Acetate

Isolate Free Base
(Solvent Evaporation)

Dissolve in Ether
& Add HCl Solution

Filter & Dry
Precipitate

End Product:
4-Methoxyindoline HCl

Synthetic Diversification

Potential Therapeutic Areas

4-Methoxyindoline HCl

N-Alkylation

R-X

N-Acylation

RCOCl

N-Sulfonylation

RSO₂Cl

Electrophilic Aromatic
Substitution (EAS)

E⁺

CNS DisordersOncology Anti-Inflammatory Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Strategic Importance of the Indoline
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1463134#4-methoxyindoline-hydrochloride-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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